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Compound of Interest

Compound Name:
1-Chloro-3-isothiocyanato-2-

methylbenzene

Cat. No.: B102361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1-
Chloro-3-isothiocyanato-2-methylbenzene (also known as 3-Chloro-2-methylphenyl

isothiocyanate), alongside generalized experimental protocols for the determination of these

properties. Furthermore, it delves into the broader biological activities of the isothiocyanate

class of compounds, offering insights into potential applications in drug development.

Core Physical and Chemical Properties
1-Chloro-3-isothiocyanato-2-methylbenzene is a chemical intermediate with the molecular

formula C₈H₆ClNS.[1][2] It is recognized for its role as a building block in the synthesis of more

complex molecules, particularly in the pharmaceutical industry. The isothiocyanate functional

group (-N=C=S) imparts high reactivity, making it a valuable precursor for creating a variety of

organic compounds.

Quantitative Data Summary
A summary of the available quantitative physical data for 1-Chloro-3-isothiocyanato-2-
methylbenzene is presented in the table below. It is important to note that some of these

values are predicted and may not represent experimentally determined figures.
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Property Value Source

Molecular Weight 183.66 g/mol [3][4]

Physical Form Liquid or Low Melting Solid [1]

Boiling Point 99 °C at 2-3 Torr [4]

Predicted Density 1.18 ± 0.1 g/cm³ [4]

CAS Number 19241-35-1 [1][2][3][4]

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for determining the physical properties of 1-Chloro-3-
isothiocyanato-2-methylbenzene are not readily available in the literature, the following are

generalized and widely accepted methods for characterizing similar organic compounds.

Melting Point Determination
The melting point of a solid is a critical indicator of its purity. For a low melting solid like 1-
Chloro-3-isothiocyanato-2-methylbenzene, the capillary method is commonly employed.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

A small, finely powdered sample of the compound is introduced into the open end of a

capillary tube.
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The tube is tapped gently to pack the sample into the sealed end, to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady and slow rate (approximately 1-2 °C per minute) as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes liquid are recorded as the melting point range.

Boiling Point Determination
For liquids, the boiling point is a key physical constant. Given that the boiling point of 1-Chloro-
3-isothiocyanato-2-methylbenzene has been reported at reduced pressure, determination at

atmospheric pressure would require careful execution.

Apparatus:

Small-scale distillation apparatus (including a flask, condenser, and collection vessel)

Heating mantle or oil bath

Thermometer

Boiling chips

Procedure:

A small volume of the liquid is placed in the distillation flask along with a few boiling chips to

ensure smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side

arm of the distillation head to accurately measure the temperature of the vapor.

The flask is heated gently.

The temperature is recorded when the liquid is boiling steadily and a constant temperature is

observed on the thermometer as the vapor condenses and collects in the receiving vessel.
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This constant temperature is the boiling point.

Density Determination
The density of a liquid can be determined using a pycnometer or a specific gravity bottle.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Constant temperature bath

Procedure:

The empty pycnometer is weighed.

It is then filled with the liquid and placed in a constant temperature bath until it reaches

thermal equilibrium.

The pycnometer is removed, carefully dried, and weighed again.

The pycnometer is then emptied, cleaned, and filled with a reference liquid of known density

(e.g., distilled water) and the process is repeated.

The density of the sample liquid is calculated using the weights of the empty pycnometer, the

pycnometer filled with the sample, and the pycnometer filled with the reference liquid.

Solubility Determination
The solubility of a compound in various solvents is a crucial parameter, especially in drug

development for formulation purposes.

Apparatus:

Vials with screw caps
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Shaking incubator or magnetic stirrer

Analytical balance

Centrifuge

High-Performance Liquid Chromatography (HPLC) or other suitable analytical instrument

Procedure (Shake-Flask Method):

An excess amount of the compound is added to a known volume of the solvent in a vial.

The vial is sealed and agitated in a shaking incubator at a constant temperature for a

sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

The resulting saturated solution is then centrifuged to separate the undissolved solid.

A known volume of the supernatant is carefully removed, diluted, and the concentration of

the dissolved compound is determined using a validated analytical method such as HPLC.

The solubility is then calculated from the concentration of the saturated solution.

Potential Biological Activity and Signaling Pathways
While no specific studies on the biological activity of 1-Chloro-3-isothiocyanato-2-
methylbenzene have been identified, the broader class of isothiocyanates is well-documented

for its significant pharmacological effects, particularly in the context of cancer chemoprevention.

[5][6][7]

Isothiocyanates are known to exert their anticancer effects through various mechanisms,

including the induction of apoptosis, inhibition of cell proliferation, and modulation of key

cellular signaling pathways.[5][8] Two of the most extensively studied pathways influenced by

isothiocyanates are the Nrf2 and Notch signaling pathways.

Nrf2 Signaling Pathway
The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that plays a central

role in the cellular antioxidant response.[9][10] Many isothiocyanates are potent inducers of the
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Nrf2 pathway.[11][12] Under normal conditions, Nrf2 is kept in the cytoplasm by Keap1 and

targeted for degradation. Upon exposure to inducers like isothiocyanates, Keap1 is modified,

leading to the release and nuclear translocation of Nrf2. In the nucleus, Nrf2 binds to the

Antioxidant Response Element (ARE) in the promoter regions of various cytoprotective genes,

leading to their transcription. This results in an enhanced cellular defense against oxidative

stress and inflammation.
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Caption: Generalized Nrf2 signaling pathway activated by isothiocyanates.

Notch Signaling Pathway
The Notch signaling pathway is a highly conserved cell-cell communication system that plays a

critical role in cell fate determination, proliferation, and apoptosis.[13] Aberrant Notch signaling

is implicated in the development and progression of various cancers. Some isothiocyanates,

such as phenethyl isothiocyanate (PEITC), have been shown to modulate the Notch signaling

pathway.[13][14][15] For instance, PEITC has been observed to suppress Notch-1 and Notch-2

levels in pancreatic cancer cells and decrease the expression of the active form of Notch-1 in

breast and ovarian cancer cells.[13] This modulation can lead to reduced cell proliferation and

induction of apoptosis, highlighting another potential anticancer mechanism of this class of

compounds.

Conclusion
1-Chloro-3-isothiocyanato-2-methylbenzene is a reactive chemical intermediate with

potential for use in the synthesis of pharmacologically active molecules. While specific,

experimentally determined physical property data for this compound is limited, established
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protocols can be employed for its full characterization. The broader class of isothiocyanates

demonstrates significant biological activity, particularly in the modulation of key signaling

pathways relevant to cancer. Further research into the specific biological effects of 1-Chloro-3-
isothiocyanato-2-methylbenzene is warranted to explore its potential as a lead compound in

drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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